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Compound of Interest

Compound Name: 13-Bromo-1-tridecanol

Cat. No.: B047752

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of
13-Bromo-1-tridecanol, a halogenated long-chain alcohol. Adherence to these protocols is
essential for ensuring laboratory safety and minimizing exposure risks. This guide offers step-
by-step procedures for routine operations and emergency situations.

Chemical Hazard and Property Summary

13-Bromo-1-tridecanol is a solid substance that poses specific health risks. It is classified as a
skin and eye irritant and may cause respiratory irritation.[1][2] Understanding its physical and
chemical properties is the first step in safe handling.
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Property Value

Molecular Formula C13H27BrO

Molecular Weight 279.26 g/mol [3]

Appearance White to off-white solid[4]
Melting Point 59 °C[4]

Boiling Point 338.0 £ 15.0 °C (Predicted)[4]
Storage Temperature 2-8°C[1][4]

GHS Hazard Statements H315: Causes skin irritation[2][4]

H319: Causes serious eye irritation[2][4]

H335: May cause respiratory irritation[2][4]

Mandatory Personal Protective Equipment (PPE)

The consistent and correct use of Personal Protective Equipment is the primary barrier against
chemical exposure. The following PPE is mandatory when handling 13-Bromo-1-tridecanol.
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PPE Component Specifications & Rationale

Nitrile or Neoprene Gloves: These materials

provide adequate resistance to alcohols and
Hand Protection halogenated compounds.[5] Always check

gloves for integrity before use and replace them

immediately if contaminated or torn.

Chemical Safety Goggles: Must be worn at all
times to protect against dust particles and

Eye & Face Protection potential splashes.[6] Face Shield: Required
when handling larger quantities or when there is

a significant risk of splashing.[7]

Laboratory Coat: A standard lab coat is required
Body Protection to protect skin and personal clothing from

contamination.[5]

Engineering Controls: All handling of solid 13-
Bromo-1-tridecanol should be conducted in a
well-ventilated area, preferably within a certified
Respiratory Protection chemical fume hood, to minimize inhalation of
dust particles.[6][8] If engineering controls are
insufficient, a NIOSH-approved respirator for

particulates should be used.[9]

Operational Plan: Step-by-Step Handling Protocol

This section provides a procedural workflow for common laboratory tasks involving 13-Bromo-
1-tridecanol.

Experimental Protocol: Weighing and Dissolving

e Preparation:
o Designate a work area within a chemical fume hood.

o Cover the work surface with disposable bench paper.
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o Assemble all necessary equipment (spatula, weighing boat, glassware, stir bar, etc.).

o Ensure an appropriate chemical spill kit is readily accessible.

e Donning PPE:

o Put on a lab coat, chemical safety goggles, and the selected chemical-resistant gloves.
e Weighing:

o Place a weighing boat on the analytical balance and tare it.

o Carefully transfer the solid 13-Bromo-1-tridecanol from its stock container to the
weighing boat using a clean spatula.

o Minimize the generation of dust by handling the material gently.
o Securely cap the stock container immediately after use.

o Transfer and Dissolution:

[e]

Carefully add the weighed solid to the designated glassware.

[e]

Place the glassware on a stir plate within the fume hood.

o

Add the desired solvent to the glassware, pointing the opening away from you.

[¢]

Begin stirring to facilitate dissolution.

e Post-Handling:

[e]

Clean the spatula and any non-disposable equipment.

o

Dispose of the weighing boat and any other contaminated disposable items in the
designated halogenated waste container.

Remove PPE in the correct order to avoid self-contamination.

o

[¢]

Wash hands thoroughly with soap and water.
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Disposal Plan: Halogenated Organic Waste

Proper segregation and disposal of chemical waste are crucial for safety and environmental
protection.

o Waste Segregation: As a brominated organic compound, all waste contaminated with 13-
Bromo-1-tridecanol must be disposed of in a designated halogenated organic waste
stream.[2] Do not mix with non-halogenated waste.[10]

» Container Requirements: Use a chemically compatible, leak-proof container with a secure
screw-top cap.[6] The container must be clearly labeled "Hazardous Waste" and list all
contents, including "13-Bromo-1-tridecanol."[1]

o Contaminated Materials: All disposable items that have come into contact with the chemical,
such as gloves, bench paper, and pipette tips, must be placed in the solid halogenated waste
container.[11]

o Disposal Request: Contact your institution's Environmental Health & Safety (EHS)
department to arrange for the pickup and disposal of the waste container.

Emergency Procedures: Spill Response
In the event of a spill, a prompt and informed response is critical.
o Alert Personnel: Immediately notify all personnel in the vicinity of the spill.

o Evacuate: If the spill is large or in a poorly ventilated area, evacuate the lab and contact
EHS.

o Assess the Spill: For small, manageable spills, proceed with cleanup only if you are trained
and have the appropriate spill kit.

e Spill Cleanup Protocol (Solid):
o Wear the appropriate PPE, including respiratory protection if necessary.

o Gently cover the spill with an absorbent material to prevent dust from becoming airborne.

[9]
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o Carefully sweep the material into a dustpan and place it in the halogenated waste
container.[5] Avoid creating dust.

o Decontaminate the spill area with a cloth dampened with soap and water.

o Dispose of all cleanup materials as halogenated waste.
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Safe Handling Workflow for 13-Bromo-1-tridecanol
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Caption: A logical workflow for the safe handling of 13-Bromo-1-tridecanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Handling of 13-Bromo-1-tridecanol]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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